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Abstract

Diethyl 2-propyl-2-(ethoxycarbonyl)glutarate (CAS No. 32806-70-5) is a complex triester
that serves as a valuable intermediate in organic synthesis.[1] Its structure, derived from a
substituted malonic ester, makes it an ideal candidate for building intricate molecular
architectures. This application note provides a comprehensive guide to the properties,
synthesis, and handling of this compound. The core of this document is a detailed, field-tested
protocol for its synthesis via a base-catalyzed Michael addition, a fundamental carbon-carbon
bond-forming reaction.[2] This guide is designed to provide researchers with both the practical
steps and the underlying chemical principles necessary for the successful application of this
versatile reagent.

Compound Properties and Specifications

Diethyl 2-propyl-2-(ethoxycarbonyl)glutarate, also known as Triethyl hexane-1,3,3-
tricarboxylate, is typically supplied as a brown oil.[3][4] Its key physicochemical properties are
summarized below for quick reference.
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Property Value Source(s)

CAS Number 32806-70-5 [1131[5]

Molecular Formula C15H2606 [3114]

Molecular Weight 302.36 g/mol [31[4]

IUPAC Name Triethyl hexane-1,3,3- 3]
tricarboxylate

Appearance Brown Oil [31[4]

Boiling Point 340.6°C at 760 mmHg [3]

Density 1.054 g/cm3 [3]

. Soluble in Chloroform,
Solubility _ [4]
Dichloromethane, Methanol

CCCC(CCC(=0)OCC)
SMILES [3]
(C(=0)OCC)C(=0)0CC

Core Application: Synthesis via Michael Addition

The structure of Diethyl 2-propyl-2-(ethoxycarbonyl)glutarate is most logically assembled
through a conjugate addition reaction, specifically the Michael Addition. This reaction is a
cornerstone of organic synthesis, enabling the formation of carbon-carbon bonds by the
addition of a nucleophile (a Michael donor) to an a,B-unsaturated carbonyl compound (a
Michael acceptor).[6]

In this context, the Michael donor is the enolate of diethyl propylmalonate, and the Michael
acceptor is ethyl acrylate. The reaction is catalyzed by a base, typically sodium ethoxide, which
is strong enough to deprotonate the acidic a-hydrogen of the malonic ester.[7] The choice of
ethoxide as the base and ethanol as the solvent is critical to prevent transesterification, a side
reaction that could scramble the ester groups.[7]

Reaction Mechanism Workflow

The following diagram illustrates the key steps in the base-catalyzed Michael addition to form
the target compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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diethyl-2-propyl-2-ethoxycarbonyl-glutarate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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